Cas no 28095-13-8 (Propanamide,2-(acetylamino)-N-[2-hydroxy-1-(4,5,6,7-tetrahydro-3,5,6-trihydroxy-2H-indazol-4-yl)propyl]-)

• Product Name: Propanamide,2-(acetylamino)-N-[2-hydroxy-1-(4,5,6,7-tetrahydro-3,5,6-trihydroxy-2H-indazol-4-yl)propyl]-
• CAS No: 28095-13-8
• MF: C₁₅H₂₄N₄O₆
• MW: 356.374263763428
• CID: 271917
• PubChem ID: 288735
• Update Time: 2025-04-19

Propanamide,2-(acetylamino)-N-[2-hydroxy-1-(4,5,6,7-tetrahydro-3,5,6-trihydroxy-2H-indazol-4-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-(acetylamino)-N-[2-hydroxy-1-(4,5,6,7-tetrahydro-3,5,6-trihydroxy-2H-indazol-4-yl)propyl]-
• 2-acetamido-N-[1-(5,6-dihydroxy-3-oxo-1,2,4,5,6,7-hexahydroindazol-4-yl)-2-hydroxypropyl]propanamide
• NSC-150057
• NSC150057
• 28095-13-8
• n2-acetyl-n-[1-(5,6-dihydroxy-3-oxo-2,3,4,5,6,7-hexahydro-1h-indazol-4-yl)-2-hydroxypropyl]alaninamide
• DTXSID80302296

• Inchi： 1S/C15H24N4O6/c1-5(16-7(3)21)14(24)17-12(6(2)20)11-10-8(18-19-15(10)25)4-9(22)13(11)23/h5-6,9,11-13,20,22-23H,4H2,1-3H3,(H,16,21)(H,17,24)(H2,18,19,25)
• InChI Key： GGTIAMKWFQCSKV-UHFFFAOYSA-N
• SMILES： OC1C(CC2=C(C(NN2)=O)C1C(C(C)O)NC(C(C)NC(C)=O)=O)O

Computed Properties

• Exact Mass: 356.16972
• Monoisotopic Mass: 356.169585
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: -2

Experimental Properties

• Density: 1.43
• Refractive Index: 1.61
• PSA: 160.02
• LogP: -1.35120